Cas no 2229642-54-8 (4-(3-fluoropyridin-4-yl)but-3-en-2-one)

• Product Name: 4-(3-fluoropyridin-4-yl)but-3-en-2-one
• CAS No: 2229642-54-8
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 6300827
• PubChem ID: 165839780
• Update Time: 2025-06-13

4-(3-fluoropyridin-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropyridin-4-yl)but-3-en-2-one
• 2229642-54-8
• EN300-1816725

• Inchi： 1S/C9H8FNO/c1-7(12)2-3-8-4-5-11-6-9(8)10/h2-6H,1H3/b3-2+
• InChI Key： LSUSHVGPMGPJCI-NSCUHMNNSA-N
• SMILES： FC1C=NC=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(3-fluoropyridin-4-yl)but-3-en-2-one

Comprehensive Overview of 4-(3-fluoropyridin-4-yl)but-3-en-2-one (CAS No. 2229642-54-8)

The compound 4-(3-fluoropyridin-4-yl)but-3-en-2-one (CAS No. 2229642-54-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoropyridine moiety conjugated with an α,β-unsaturated ketone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. 4-(3-fluoropyridin-4-yl)but-3-en-2-one aligns with this trend, as the fluorine atom introduces electron-withdrawing effects that can modulate reactivity and binding affinity. This property is critical in designing next-generation therapeutics, a topic frequently searched in academic and industrial forums.

The synthesis of CAS No. 2229642-54-8 typically involves palladium-catalyzed cross-coupling reactions or condensation strategies, which are widely discussed in organic chemistry communities. Its enone functionality allows for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies. These studies are pivotal in optimizing drug candidates, a hot topic in AI-driven drug design platforms.

From an environmental perspective, the compound’s low ecotoxicity profile has garnered attention, especially amid growing concerns about green chemistry. Researchers are exploring its degradation pathways to ensure compliance with sustainable chemical practices, a frequently searched term in regulatory and environmental science databases.

In summary, 4-(3-fluoropyridin-4-yl)but-3-en-2-one represents a cutting-edge building block in medicinal chemistry. Its relevance to high-throughput screening and fragment-based drug discovery ensures its continued prominence in scientific literature and patent filings. As the pharmaceutical industry shifts toward precision medicine, this compound’s role is expected to expand further.